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Compound of Interest

Compound Name: Ro 64-0802

Cat. No.: B1663640 Get Quote

Application Note and Protocols
This document provides detailed guidelines for the preparation of stock solutions of Ro 64-
0802 (also known as Oseltamivir acid or GS 4071) for use in various in vitro research

applications. Accurate preparation of stock solutions is critical for ensuring the reproducibility

and reliability of experimental results.

Ro 64-0802 is the active metabolite of the antiviral prodrug oseltamivir phosphate. It is a potent

and selective inhibitor of neuraminidase, an enzyme essential for the replication of influenza A

and B viruses.

Chemical Properties and Solubility
Ro 64-0802 is a crystalline solid with a molecular weight of 284.35 g/mol .[1][2][3] Its solubility

in common laboratory solvents is a key factor in the preparation of stock solutions. The

following table summarizes the solubility data for Ro 64-0802.
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Solvent Solubility Molar Concentration Notes

Dimethyl Sulfoxide

(DMSO)
≥ 100 mg/mL[1] ~351.68 mM

Use fresh, anhydrous

DMSO as moisture

can decrease

solubility.[3]

Phosphate-Buffered

Saline (PBS), pH 7.2
~10 mg/mL[4] ~35.17 mM

Aqueous solutions are

not recommended for

long-term storage;

prepare fresh daily.[4]

Water 90 mg/mL[1] ~316.49 mM

Ethanol 14 mg/mL[3] ~49.23 mM

Storage and Stability
Proper storage of both the solid compound and its stock solutions is crucial to maintain its

integrity and activity.
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Form
Storage

Temperature
Duration Notes

Solid Powder -20°C ≥ 4 years[4]

Store in a tightly

sealed container,

protected from

moisture.

4°C 2 years[1]
For shorter-term

storage.

Stock Solution in

DMSO
-80°C

6 months to 1 year[1]

[3][5]

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month[1][3][5]
Storing under nitrogen

is recommended.[5]

Aqueous Solution

(e.g., in PBS)
4°C

Not recommended for

more than one day[4]

Prepare fresh before

use.

Experimental Protocols
Preparation of a 10 mM Ro 64-0802 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Ro 64-0802 in dimethyl

sulfoxide (DMSO).

Materials:

Ro 64-0802 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes
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Procedure:

Equilibrate: Allow the vial of Ro 64-0802 powder to come to room temperature before

opening to prevent condensation of moisture.

Weigh: Accurately weigh out a specific amount of Ro 64-0802 powder. For example, to

prepare 1 mL of a 10 mM solution, weigh out 2.84 mg of Ro 64-0802 (Molecular Weight =

284.35 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed powder. For 2.84

mg, add 1 mL of DMSO.

Mix: Vortex the solution until the solid is completely dissolved. Gentle warming in a 37°C

water bath can aid in dissolution.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes the number of freeze-thaw cycles.

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 1 year).[1][3][5]

Preparation of Working Solutions in Aqueous Buffer
For most in vitro experiments, the DMSO stock solution will need to be further diluted into an

aqueous buffer (e.g., cell culture medium, PBS) to the final desired concentration.

Procedure:

Thaw: Thaw a single aliquot of the 10 mM Ro 64-0802 DMSO stock solution at room

temperature.

Dilute: Perform serial dilutions of the stock solution into the desired aqueous buffer to

achieve the final working concentration.

Important: Ensure that the final concentration of DMSO in the experimental setup is

minimal (typically <0.1%) to avoid solvent-induced cellular toxicity or other off-target

effects.
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Mix: Gently mix the working solution by pipetting or inverting the tube.

Use Immediately: It is recommended to use the freshly prepared aqueous working solutions

on the same day.[4]

Experimental Workflow Diagram
The following diagram illustrates the general workflow for preparing Ro 64-0802 stock and

working solutions.
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Workflow for Ro 64-0802 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh Ro 64-0802 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Vials

Store at -20°C or -80°C

Thaw Stock Aliquot

For Experiment

Dilute in Aqueous Buffer

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Ro 64-0802 stock and working solutions.
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Signaling Pathway Context
Ro 64-0802 acts by inhibiting the neuraminidase enzyme of the influenza virus, which is crucial

for the release of progeny virions from infected host cells. By blocking this enzyme, Ro 64-0802
prevents the spread of the virus to new cells.

Mechanism of Ro 64-0802 Action

Influenza Virus Replication Cycle

Virus Entry
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Virus Release Neuraminidase Activity

Ro 64-0802

Inhibits

Click to download full resolution via product page

Caption: Inhibition of influenza virus release by Ro 64-0802.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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